Isoxadifen-ethyl

• IUPAC Name: ethyl 5,5-diphenyl-4H-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C18H17NO3/c1-2-21-17(20)16-13-18(22-19-16,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3
• InChI Key: MWKVXOJATACCCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(C1)(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H17NO3
• DSSTOX Substance ID: DTXSID7040360
• Molecular Weight: 295.3 g/mol
• Physical Description: Dry Powder; Other Solid
• CAS RN: 163520-33-0

Description

Isoxadifen-ethyl is an isoxazoline that is the ethyl ester of isoxadifen. It is used as a herbicide safener, especially in conjunction with the herbicides fenoxaprop-P-ethyl and iodosulfuron-methyl-sodium. It is not approved for use within the European Union.

Synthesis Analysis

A series of isoxadifen-ethyl derivatives were synthesized through hydrolysis, acyl chlorination, acyl amination, and esterification. Their structures were determined by mass spectrometry and 1H nuclear magnetic resonance spectroscopy.

Molecular Structure Analysis

The molecular formula of Isoxadifen-ethyl is C18H17NO3. The IUPAC name is ethyl 4,5-dihydro-5,5-diphenyl-1,2-oxazole-3-carboxylate. The CAS Registry Number is 163520-33-0.

Chemical Reactions Analysis

Isoxadifen-ethyl is an isoxazole safener that can effectively alleviate nicosulfuron injury in maize. It accelerates the metabolism of foramtsulfuron by inducing the activity of CYPs or UGTs in corn.

Physical And Chemical Properties Analysis

Isoxadifen-ethyl has a molecular weight of 295.34. The InChIKey is MWKVXOJATACCCH-UHFFFAOYSA-N.

Scientific Research Applications

Safener for Herbicides

. .

Enhancing Tolerance to Nicosulfuron

. .

Induction of Detoxifying Enzymes

. This induction helps the plant to metabolize and detoxify harmful substances.

Metabolism of Herbicides

. This helps to reduce the toxicity of herbicides to the plant.

Use with Fenoxaprop-ethyl

. .

Herbicide for Cereal Crops

.

Potential Link with Goss’s Wilt Severity

. However, more research is needed to confirm this finding and understand its implications.

Mechanism of Action

Isoxadifen-ethyl is a fascinating compound used as a herbicide safener, particularly in conjunction with certain herbicides . This article will delve into the various aspects of its mechanism of action.

Target of Action

Isoxadifen-ethyl primarily targets the detoxifying enzymes in plants, such as glutathione S-transferases (GSTs) and acetolactate synthase . These enzymes play a crucial role in the metabolism of herbicides, thereby reducing their phytotoxicity .

Mode of Action

The compound interacts with its targets by enhancing their activity. This interaction results in a significant reduction in the phytotoxic effects of the herbicides .

Biochemical Pathways

Isoxadifen-ethyl affects the biochemical pathways related to the metabolism of herbicides. It enhances the activity of GSTs and acetolactate synthase, which are involved in the detoxification of herbicides . This leads to an increased tolerance of plants to herbicides .

Result of Action

The primary result of Isoxadifen-ethyl’s action is the enhanced tolerance of plants to herbicides. It significantly reduces the phytotoxic effects of herbicides, thereby protecting the plants . For instance, it has been shown to completely reverse the effects of nicosulfuron, a sulfonylurea herbicide, on maize cultivars .

Safety and Hazards

Isoxadifen-ethyl is harmful if swallowed and may cause an allergic skin reaction. It is very toxic to aquatic life with long-lasting effects. When using, avoid breathing mist or vapor, avoid contact with skin, eyes, and clothing, and wear appropriate personal protective equipment.

Synthesis routes and methods I

Procedure details

13.52 g (0.075 mol) of 1,1-diphenylethene and 5.06 g (0.05 mol) of triethylamine are dissolved in 200 ml of ether at 0° C., and 7.58 g (0.05 mol) of ethyl 2-chloro-2-hydroximinoacetate, dissolved in 100 ml of ether, are subsequently added dropwise in the course of approximately two hours. After stirring has been continued for one hour at room temperature, 100 ml of H2O are added, and the mixture is subsequently extracted using ether. After drying over a MgSO4, the ether is distilled off and the residue is purified over a silica gel column (eluent: n-heptane:ethyl acetate=8:2). In this way, 12.7 g (86% of theory) of product of melting point 78° to 81° C. are obtained.

Synthesis routes and methods II

Procedure details

The crude cyclopropane derivative, 2,2-diphenylcyclopropanyl carboxylate ethyl ester (generated through the reported one step procedure as a crude product in 107% yield) (21.3 g, 80 mmol) was dissolved in 80.0 mL AcOH at room temperature (18° C.). Into the solution was carefully added 40.0 mL concentrated H2SO4, followed by adding NaNO2 (6.1 g, 88 mmol, 1.1 eq) in several portions so that the reaction temperature did not excess 40° C. After addition, the reactants were stirred at room temperature (about 18° C.) for half an hour. And the reactants were poured into an iced water and extracted with diethyl ether (2×200 mL), the ethereal solutions were combined and washed with sat. NaHCO3 (2×100 mL), then water (100 mL) and brine (50 mL) in sequence. The washed ethereal solution was then dried over Na2SO4. After removing the desiccant, the ethereal solution was concentrated to furnish a thick oily crude product. The 1H NMR of the crude product showed that the reaction was clean and a virtual 100% yield. The thick oily crude product was stirred with 10 mL petrol to give a pale yellow solid 21.7 g, 92% yield (98% over yield in two steps based on diphenyl ketone hydrazine).

Synthesis routes and methods III

Procedure details

The cyclopropane derivative, 2,2-diphenylcyclopropanyl carboxylate ethyl ester (1.0 g, 3.8 mmol) was dissolved in 4.0 mL AcOH at room temperature (18° C.). Into the solution was carefully added 2.0 mL concentrated H2SO4, followed by adding NaNO2 (0.29 g, 4.1 mmol, 1.1 eq) in several portions so that the reaction temperature did not excess 40° C. After addition, the reactants were stirred at room temperature (about 18° C.) for half an hour before the reactants were poured into iced water and extracted with diethyl ether (2×20 mL), the ethereal solutions were combined and washed with sat. NaHCO3 (2×20 mL), then water (20 mL) and brine (20 mL). The washed ethereal solution was then dried over Na2SO4. After removing the desiccant, the ethereal solution was concentrated to furnish a thick oily product. The 1H NMR of the crude product showed that the reaction was clean and the yield was virtually 100%. The thick oily crude product was stirred with 10 mL petrol to give a pale yellow solid 1.07 g, 97% yield.

Synthesis routes and methods IV

Procedure details

The cyclopropane derivative, 2,2-diphenylcyclopropanyl carboxylate ethyl ester (0.97 g, 3.7 mmol) was dissolved in 3.7 mL CF3CO2H. Into the solution was added NaNO2 (0.28 g, 4.0 mmol, 1.1 eq.) in several ports so that the reaction temperature did not excess 40° C. After addition, the reactants were stirred at room temperature (about 18° C.) for half an hour. And the reactants were poured into an iced water and extracted with diethyl ether (2×20 mL); the ethereal solutions were combined and subsequently washed with sat. NaHCO3 (2*20 mL), then water (20 mL) and brine (20 mL). The washed ethereal solution was then dried over anhydrous Na2SO4. After removing the desiccant, the ethereal solution was concentrated to obtain a light brown oil. The crude product 1H NMR of the crude product showed that the reaction was clean and a virtual 100% yield. The crude product was further purified over silica chromatography (Rf: 0.45, eluent: 20% ethyl acetate in petrol) to obtain 5,5-diphenylisoxazoline carboxylate ethyl ester 0.958 g (89% yield) as a white solid. 1H NMR (400 MHz, CDCl3): 7.41-7.26 (10H, m), 4.34 (2H, q, J=7.1 Hz), 3.86 (2H, s), 1.36 (3H, t, J=7.1 Hz). 13C NMR (400 MHz, CDCl3): 160.54, 151.09, 142.99, 128.54, 128.02, 125.95, 94.79, 62.15, 46.78, 14.12.